Cas no 78877-19-7 (1-benzyl-1-azaspiro[4.4]non-6-ene)

1-benzyl-1-azaspiro[4.4]non-6-ene structure
78877-19-7 structure
Product Name:1-benzyl-1-azaspiro[4.4]non-6-ene
CAS No:78877-19-7
MF:C15H19N
MW:213.31806397438
CID:1796934
PubChem ID:187149
Update Time:2025-04-21

1-benzyl-1-azaspiro[4.4]non-6-ene Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-1-azaspiro[4.4]non-6-ene
    • 1-benzyl-1-azaspiro[4.4]non-8-ene
    • 1-Azaspiro(4.4)non-6-ene, 1-(phenylmethyl)-
    • DTXSID901000109
    • 78877-19-7
    • Inchi: 1S/C15H19N/c1-2-7-14(8-3-1)13-16-12-6-11-15(16)9-4-5-10-15/h1-4,7-9H,5-6,10-13H2
    • InChI Key: QJBLDLFYCYRBLK-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)CCCC21C=CCC2

Computed Properties

  • Exact Mass: 213.151749610g/mol
  • Monoisotopic Mass: 213.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 3.2Ų
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